Cas no 93982-41-3 (1,2-Propanediol,3-[2-hydroxy-3-(2-propen-1-yloxy)propoxy]-)

• Product name: 1,2-Propanediol,3-[2-hydroxy-3-(2-propen-1-yloxy)propoxy]-
• CAS No: 93982-41-3
• MF: C₉H₁₈O₅
• MW: 206.236223697662
• CID: 807140
• PubChem ID: 44151794

1,2-Propanediol,3-[2-hydroxy-3-(2-propen-1-yloxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-[2-hydroxy-3-(2-propen-1-yloxy)propoxy]-
• 3-(3-hydroxy-3-prop-2-enoxypropoxy)propane-1,2-diol
• 3-[3-(allyloxy)hydroxypropoxy]propane-1,2-diol
• 3-{3-Hydroxy-3-[(prop-2-en-1-yl)oxy]propoxy}propane-1,2-diol
• 3-(3-(Allyloxy)hydroxypropoxy)propane-1,2-diol
• DTXSID30916741
• EINECS 301-230-7
• 93982-41-3

• Inchi： InChI=1S/C9H18O5/c1-2-4-14-9(12)3-5-13-7-8(11)6-10/h2,8-12H,1,3-7H2
• InChI Key： WZNPFTFNSFSTNM-UHFFFAOYSA-N
• SMILES： C=CCOC(CCOCC(CO)O)O

Computed Properties

• Exact Mass: 206.115424
• Monoisotopic Mass: 206.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: -0.9

Experimental Properties

• Density: 1.157
• Boiling Point: 369°C at 760 mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.489